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Compound of Interest

Compound Name: Canrenoic acid

Cat. No.: B1216919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Canrenoic acid is a key active metabolite of the synthetic steroid spironolactone and functions

as a potent aldosterone antagonist.[1] Its activity as a mineralocorticoid receptor antagonist

and its effects on various ion channels make it a valuable tool in cardiovascular and

endocrinological research.[1][2][3] Accurate and consistent preparation of canrenoic acid
stock solutions is critical for obtaining reproducible experimental results. This document

provides detailed protocols for the preparation, storage, and handling of canrenoic acid
solutions for laboratory use, along with a summary of its physicochemical properties and

mechanism of action.

Physicochemical Properties
Canrenoic acid is typically available as a free acid or as a potassium salt. The potassium salt

exhibits greater solubility in aqueous solutions.[4][5] Key properties are summarized below.
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Property Canrenoic Acid
Canrenoic Acid Potassium
Salt

Molecular Formula C₂₂H₃₀O₄[1] C₂₂H₂₉KO₄[6]

Molecular Weight 358.47 g/mol 396.56 g/mol [6][7]

Appearance Crystalline solid
Off-white to light yellow

powder[6]

General Solubility Soluble in DMSO, ethanol[3][5] Water-soluble[4][5]

Mechanism of Action
Canrenoic acid's primary mechanism of action is the competitive antagonism of the

mineralocorticoid receptor (MR), preventing the binding of aldosterone. This blockade inhibits

the translocation of the receptor to the nucleus, thereby preventing the transcription of

aldosterone-responsive genes.

Additionally, canrenoic acid has been shown to directly block several types of cardiac

potassium channels, including hKv1.5, Kv4.3, Kv7.1+minK, and the human ether-a-go-go-

related gene (HERG) channel.[2][3][8] This action can modulate cardiac action potential

duration and is an important consideration in pharmacological studies.
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Caption: Mechanism of Action of Canrenoic Acid.

Experimental Protocols: Stock Solution Preparation
The following protocols outline the steps for preparing high-concentration stock solutions of

canrenoic acid (free acid form) in common organic solvents. All procedures should be

performed in a chemical fume hood using appropriate personal protective equipment (PPE).

Materials
Canrenoic Acid (solid form, C₂₂H₃₀O₄)
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Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute), anhydrous

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Workflow for Stock Solution Preparation
Caption: Workflow for Preparing Canrenoic Acid Stock Solutions.

Protocol for 10 mM Stock in DMSO
Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

canrenoic acid needed.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 358.47 g/mol × 1000 mg/g

Mass = 3.58 mg

Weighing: Carefully weigh out 3.58 mg of canrenoic acid powder on an analytical balance

and transfer it to a sterile vial (e.g., a 1.5 mL microcentrifuge tube or an amber glass vial).

Dissolution: Add 1.0 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if needed.

Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store immediately at -80°C.

Protocol for 10 mM Stock in Ethanol
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The procedure is identical to the DMSO protocol, substituting absolute ethanol as the solvent.

Calculate & Weigh: Weigh out 3.58 mg of canrenoic acid and place it in a sterile vial.

Dissolution: Add 1.0 mL of absolute ethanol to the vial.

Mixing: Cap securely and vortex until the powder is fully dissolved.

Aliquoting & Storage: Aliquot into smaller volumes and store at -80°C.

Note: The final concentration of the organic solvent in your experimental medium should be

carefully controlled, as both DMSO and ethanol can have effects on cells at higher

concentrations. A common practice is to keep the final solvent concentration below 0.5%.

Storage and Stability
Proper storage is essential to maintain the integrity of canrenoic acid. Stability is dependent

on the form (solid vs. solution) and storage temperature.

Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C[7] ≥ 3 years[7]

Keep in a tightly

sealed, light-resistant

container.

In Solvent

(DMSO/Ethanol)
-80°C[7] ≥ 1 year[7]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

The stability of canrenoic acid can be pH-dependent in aqueous solutions due to

lactonization.[9]

Safety Precautions
Canrenoic acid is classified as harmful if swallowed or inhaled.[1]
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Handling: Always handle the solid powder and concentrated solutions in a chemical fume

hood.

PPE: Wear standard personal protective equipment, including a lab coat, safety glasses, and

chemical-resistant gloves.

Disposal: Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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